Cas no 2138238-58-9 (3H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 6-(1-azetidinyl)-)

• Product Name: 3H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 6-(1-azetidinyl)-
• CAS No: 2138238-58-9
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 5280672
• Update Time: 2025-06-28

3H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 6-(1-azetidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 6-(1-azetidinyl)-

• Inchi： 1S/C10H10N4O2/c15-10(16)9-12-6-4-8(14-2-1-3-14)11-5-7(6)13-9/h4-5H,1-3H2,(H,12,13)(H,15,16)
• InChI Key： XBTHEYRXCOMBEF-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC2)=CC2N=C(C(O)=O)NC1=2

Additional information on 3H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 6-(1-azetidinyl)-

Introduction to 3H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 6-(1-azetidinyl)- (CAS No. 2138238-58-9)

3H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 6-(1-azetidinyl)-, identified by the chemical identifier CAS No. 2138238-58-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of a carboxylic acid moiety at the 2-position and an azetidinyl group at the 6-position introduces unique functional handles that can be exploited for further derivatization and biological evaluation.

The imidazopyridine core is a privileged structure in drug discovery, known for its ability to interact with various biological targets due to its rigid bicyclic framework and multiple hydrogen bonding sites. The 3H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 6-(1-azetidinyl)- derivative represents a promising candidate for further investigation, particularly in the context of developing novel therapeutic agents. Its structural features suggest potential applications in modulating enzyme activity, receptor binding, and other pharmacological mechanisms.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease-related pathways. The imidazopyridine scaffold has been particularly successful in this regard, with several compounds progressing into clinical trials for conditions such as cancer, inflammation, and infectious diseases. The 6-(1-azetidinyl)- substituent in this compound adds an additional layer of complexity, which may influence its pharmacokinetic properties and binding affinity to biological targets. This feature makes it an intriguing subject for structure-activity relationship (SAR) studies.

The carboxylic acid group at the 2-position of the imidazopyridine ring provides a versatile site for chemical modification. This functionality can be used to form amide or ester bonds with other biomolecules, enabling the development of prodrugs or conjugates that enhance bioavailability or target specificity. Additionally, the carboxylic acid can participate in hydrogen bonding interactions with biological targets, which is crucial for achieving high affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The imidazopyridine core is known to exhibit broad biological activity, and modifications at various positions on the scaffold can fine-tune its pharmacological properties. The 6-(1-azetidinyl)- group may contribute to unique binding interactions with protein targets, making this compound a valuable starting point for developing novel therapeutics.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those containing nitrogen atoms in their structure. Nitrogen-containing heterocycles often exhibit strong interactions with biological targets due to their ability to form hydrogen bonds and participate in π-stacking interactions. The imidazopyridine scaffold is no exception and has been successfully employed in the development of several FDA-approved drugs.

The 3H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 6-(1-azetidinyl)- derivative has not yet been widely studied in clinical settings, but its structural features suggest potential applications in several therapeutic areas. For instance, imidazopyridines have shown promise as inhibitors of kinases and other enzymes involved in cancer signaling pathways. Additionally, these compounds have been explored as modulators of ion channels and G protein-coupled receptors (GPCRs), which are critical targets for drugs treating neurological disorders.

In conclusion, 3H-Imidazo[4,5-c]pyridine-2-carboxylic acid, 6-(1-azetidinyl)- (CAS No. 2138238-58-9) represents a structurally interesting and biologically relevant compound that warrants further investigation. Its unique combination of functional groups and scaffold make it a promising candidate for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly important role in the development of next-generation medicines.